![molecular formula C17H27Cl2NO B1423931 3-{[2-Chloro-4-(tert-pentyl)phenoxy]-methyl}piperidine hydrochloride CAS No. 1220032-87-0](/img/structure/B1423931.png)
3-{[2-Chloro-4-(tert-pentyl)phenoxy]-methyl}piperidine hydrochloride
Overview
Description
3-{[2-Chloro-4-(tert-pentyl)phenoxy]-methyl}piperidine hydrochloride, also known as 3-CPMP, is a synthetic organic compound used in the synthesis of other compounds, as well as in certain scientific research applications. It is a tertiary amine with a molecular weight of 234.7 g/mol and a melting point of 85-86°C. It is a white to off-white crystalline solid that is soluble in water, methanol, and ethanol.
Scientific Research Applications
Synthesis and Chemical Properties
Piperidine derivatives are synthesized through various chemical reactions, offering a foundation for developing pharmaceuticals and exploring chemical properties. For example, tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate is a key intermediate in synthesizing Vandetanib, indicating the role of piperidine derivatives in developing targeted therapies (Wang, Xu, Wang, & Tang, 2015). Additionally, the synthesis of 4-chloropiperidine hydrochloride showcases the versatility of piperidine derivatives in chemical synthesis and their potential applications in various domains (Zhang, 2010).
Applications in Drug Development
Piperidine derivatives play a crucial role in developing drugs for various therapeutic areas. For instance, Paroxetine hydrochloride, a phenylpiperidine derivative, is a selective serotonin reuptake inhibitor indicated for treating depression and anxiety disorders, highlighting the significance of piperidine scaffolds in central nervous system therapeutics (Germann, Ma, Han, & Tikhomirova, 2013). The structural diversity and modifiability of piperidine derivatives enable the development of molecules with targeted pharmacological properties.
Structural Analysis and Crystallography
Piperidine derivatives are also significant in structural and crystallographic studies, providing insights into molecular interactions and stability. For example, the structural analysis of trifluoromethyl-substituted protoporphyrinogen IX oxidase inhibitors showcases the detailed examination of molecular configurations and their implications for inhibitory activity and specificity (Li et al., 2005). Such studies are crucial for understanding the molecular basis of drug action and designing more effective therapeutic agents.
properties
IUPAC Name |
3-[[2-chloro-4-(2-methylbutan-2-yl)phenoxy]methyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26ClNO.ClH/c1-4-17(2,3)14-7-8-16(15(18)10-14)20-12-13-6-5-9-19-11-13;/h7-8,10,13,19H,4-6,9,11-12H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSVOGBSKIOCFAH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C)C1=CC(=C(C=C1)OCC2CCCNC2)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1220032-87-0 |
Source
|
| Record name | Piperidine, 3-[[2-chloro-4-(1,1-dimethylpropyl)phenoxy]methyl]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1220032-87-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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